![molecular formula C15H10Cl2N2O2S B2838356 N-(3,4-dichlorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide CAS No. 946284-61-3](/img/structure/B2838356.png)
N-(3,4-dichlorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as DTA-1, is a novel small molecule that has attracted significant attention in scientific research due to its unique mechanism of action and potential therapeutic applications.
Scientific Research Applications
Organic Synthesis and Structural Analysis
- Structural Analysis : Research has detailed the structures of related acetamide compounds, highlighting their V-shaped molecular geometry and intermolecular interactions that form 3-D arrays, which could be relevant in the design of materials and drugs (Boechat et al., 2011).
Antimicrobial and Antitumor Activity
- Antimicrobial Activity : Novel derivatives have been synthesized and evaluated for antimicrobial activity, providing insights into potential applications in combating microbial infections (Mistry et al., 2009).
- Antitumor Evaluation : The synthesis and evaluation of benzothiazole derivatives bearing heterocyclic rings have shown significant antitumor activity against various cancer cell lines, suggesting potential use in cancer therapy (Yurttaş et al., 2015).
Corrosion Inhibition
- Corrosion Inhibitors : New acetamide derivatives have been synthesized and evaluated for their efficiency as corrosion inhibitors, indicating potential applications in protecting materials against corrosion (Yıldırım et al., 2008).
Other Applications
- Herbicide Metabolism : Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes shed light on their biotransformation and potential environmental impact, which is crucial for understanding the safety and ecological effects of such compounds (Coleman et al., 2000).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O2S/c16-11-4-3-9(6-12(11)17)18-15(20)8-10-7-13(21-19-10)14-2-1-5-22-14/h1-7H,8H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCDDLQJSDCEPLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NO2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.